Cas no 88811-36-3 (tert-Butyl 4-(3-hydroxypropyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-Butyl 4-(3-hydroxypropyl)-1H-imidazole-1-carboxylate
• CAS No: 88811-36-3
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD24465750
• CID: 621174
• PubChem ID: 20253506
• Update Time: 2025-04-19

tert-Butyl 4-(3-hydroxypropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-hydroxypropyl)-1H-imidazole-1-carboxylate
• tert-butyl 4-(3-hydroxypropyl)imidazole-1-carboxylate
• 88811-36-3
• DTXSID70604175
• SCHEMBL2470563
• 4-(3-hydroxypropyl)-1H-imidazole-1-carboxylic acid tert-butyl ester
• tert-Butyl4-(3-hydroxypropyl)-1H-imidazole-1-carboxylate
• EN300-1878998
• NPHCJGXGOTYRFT-UHFFFAOYSA-N

• MDL： MFCD24465750
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-7-9(12-8-13)5-4-6-14/h7-8,14H,4-6H2,1-3H3
• InChI Key： NPHCJGXGOTYRFT-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų